Cas no 3900-45-6 (6'-Methoxy-2'-acetonaphthone)

• Product Name: 6'-Methoxy-2'-acetonaphthone
• CAS No: 3900-45-6
• MF: C₁₃H₁₂O₂
• MW: 200.233183860779
• MDL: MFCD00021643
• CID: 44570
• PubChem ID: 77506
• Update Time: 2025-11-02

6'-Methoxy-2'-acetonaphthone Chemical and Physical Properties

Names and Identifiers

• 2-Acetyl-6-methoxynaphthalene
• 6-Methoxy-2-acetonaphthone
• 1-(6-Methoxy-2-naphthyl)ethan-1-one
• 6'-Methoxy-2'-acetonaphthone
• 6′-Methoxy-2 ′-acetonaphthone
• 6'-Methoxy-2'-acetonaphthone (Naproxen Impurity L)
• 6-Methoxy-2-acetylnaphthalene
• cis-2,6-Dimethylpiperazine
• 1-(6-Methoxy-2-naphthalenyl)ethanone
• 2-ACETYL-6-BROMONAPHTHALENE
• 2-ACETYL-6-METHOXYNAPHTHALENE,CERTIFIED REFERENCE MATERIAL
• 2-acetyl-6-methoxynapthalene
• 2-ACETYL-METHOXY NAPHTHALENE
• 6'-Methoxy-2'-aceton
• 6'-methoxy-2'-acetophenone
• 6-Methoxy-2-acetyInaphthalene
• 6-Methoxy-2-acetyl
• 6-methoxy-2-acetyl-naphthalene
• 6-METHOXY-2-ACYLNAPHTHALENE
• 6-METHYOXY-2-ACETONAPHTHONE
• NAPROXEN IMP L
• NSC 105564
• 1-(6-Methoxynaphthalen-2-yl)ethanone
• 1-(6-Methoxy-2-naphthyl)ethanone
• 6-Methoxy-2-Acetyl Naphthalene
• Ethanone, 1-(6-methoxy-2-naphthalenyl)-
• 2-Acetyl-6-Methoxy Naphthalene
• GGWCZBGAIGGTDA-UHFFFAOYSA-N
• 61VBH3537C
• 1-(6-methoxy-2-naphthyl)-1-ethanone
• 1-(6-methoxynaphthalen-2-yl)ethan-1-one
• Acetylnerolin
• Naproxen EP Impurity L
• Acet
• 1-(6-Methoxy-2-naphthyl)ethanone #
• 1-(6-Methoxynaphthalen-2-yl)ethanone (Acetylnerolin)
• AE-641/00011040
• Q27263377
• Naproxen impurity L, European Pharmacopoeia (EP) Reference Standard
• EINECS 223-453-8
• 2'-Acetonaphthone, 6'-methoxy- (6CI,7CI,8CI); 1-(2-Methoxynaphthalen-6-yl)ethanone
• SCHEMBL246511
• BCP27069
• A15547
• SY014453
• Naproxen impurity L
• 2-Acetyl-6-methoxynaphthalene 100 microg/mL in Acetonitrile
• W-106460
• 6'-Methoxy-2'-acetonaphthone, 98%
• AM20060253
• NAPROXEN SODIUM IMPURITY L [EP IMPURITY]
• NSC-105564
• NSC105564
• MFCD00021643
• NS00002084
• AC-23635
• PD065546
• EN300-20337
• Z104477778
• EC 223-453-8
• NCIOpen2_002197
• 1-(6-methoxy-2naphthyl)-1-ethanone
• FT-0621181
• FS-3053
• 1-(6-methoxy-naphthalen-2-yl)-ethanone
• AKOS000119504
• NAPROXEN IMPURITY L [EP IMPURITY]
• 1-(2-METHOXYNAPHTHALEN-6-YL)ETHANONE
• CS-W019877
• 3900-45-6
• STR07278
• UNII-61VBH3537C
• 6-Methyoxy-2-acetonaphthone,(S)
• HY-Y0235
• AC1237
• 6-METHOXY-2-NAPHTHYL METHYL KETONE
• DTXSID60192278
• DB-038124
• STL183262
• NAPROXEN IMPURITY L (EP IMPURITY)
• DB-020337
• DTXCID70114769
• A2030
• NAPROXEN SODIUM IMPURITY L (EP IMPURITY)
• IM25222
• 223-453-8
• 1-(6-Methoxy-2-naphthalenyl)ethanone;Naproxen impurity L

• MDL： MFCD00021643
• Inchi： 1S/C13H12O2/c1-9(14)10-3-4-12-8-13(15-2)6-5-11(12)7-10/h3-8H,1-2H3
• InChI Key： GGWCZBGAIGGTDA-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=CC(C(C)=O)=CC=C2C=1
• BRN： 1871098

Computed Properties

• Exact Mass: 200.08400
• Monoisotopic Mass: 200.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Powder
• Density: 1.0907 (rough estimate)
• Melting Point: 107-109 °C (lit.)
• Boiling Point: 195°C/12mmHg(lit.)
• Flash Point: 155-160℃/0.4mm
• Refractive Index: 1.5906 (estimate)
• PSA: 26.30000
• LogP: 3.05100
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

6'-Methoxy-2'-acetonaphthone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H335
• Warning Statement： P261
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 6'-Methoxy-2'-acetonaphthone

6'-Methoxy-2'-acetonaphthone (CAS No. 3900-45-6): A Comprehensive Guide to Properties, Applications, and Market Trends

6'-Methoxy-2'-acetonaphthone (CAS No. 3900-45-6) is a specialized organic compound belonging to the naphthone family. This methoxy-substituted acetonaphthone derivative has gained significant attention in recent years due to its unique chemical properties and versatile applications. With the molecular formula C₁₃H₁₂O₂, this compound features a methoxy group at the 6' position of the naphthalene ring system, which significantly influences its reactivity and physical characteristics.

The growing interest in 6'-Methoxy-2'-acetonaphthone can be attributed to several factors, including the increasing demand for specialized intermediates in pharmaceutical synthesis and the compound's potential applications in material science. Recent searches on scientific databases and AI platforms reveal that researchers are particularly interested in "synthesis methods for 6'-Methoxy-2'-acetonaphthone," "spectroscopic characterization of acetonaphthone derivatives," and "applications of methoxy-substituted naphthones." These search trends reflect the compound's relevance in contemporary chemical research.

From a chemical perspective, 6'-Methoxy-2'-acetonaphthone exhibits several notable properties. The compound typically appears as a pale yellow to white crystalline solid at room temperature, with a melting point range between 85-88°C. The presence of the methoxy group enhances the compound's solubility in organic solvents such as ethanol, methanol, and dichloromethane, while maintaining limited solubility in water. These physical characteristics make it particularly useful in various synthetic applications where controlled solubility is required.

In the pharmaceutical industry, 6'-Methoxy-2'-acetonaphthone serves as a valuable building block for the synthesis of more complex molecules. The compound's structure makes it an excellent precursor for developing potential drug candidates, particularly those targeting neurological and anti-inflammatory pathways. Recent studies have explored its use in creating novel heterocyclic compounds with potential biological activity, addressing current healthcare challenges and aligning with the growing trend of structure-activity relationship studies in medicinal chemistry.

The material science sector has also shown increasing interest in methoxy-substituted naphthone derivatives like 6'-Methoxy-2'-acetonaphthone. Researchers are investigating its potential applications in organic electronics, particularly as a component in organic light-emitting diodes (OLEDs) and photovoltaic materials. The compound's conjugated π-electron system and the electron-donating effect of the methoxy group make it an interesting candidate for developing new organic semiconductors, responding to the global push for more sustainable electronic materials.

Quality control and analytical characterization of 6'-Methoxy-2'-acetonaphthone typically involve advanced techniques such as high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure the compound meets the stringent purity requirements for research and industrial applications. The increasing availability of sophisticated analytical instruments has made the characterization of such specialized compounds more accessible, contributing to their growing utilization across various scientific disciplines.

From a market perspective, the demand for 6'-Methoxy-2'-acetonaphthone has shown steady growth, particularly in regions with strong pharmaceutical and specialty chemical industries. Manufacturers are focusing on developing more efficient synthesis routes to meet the increasing demand while maintaining competitive pricing. The compound's niche applications have created opportunities for specialized chemical suppliers, with quality and consistency being key differentiators in the market.

Environmental and safety considerations for 6'-Methoxy-2'-acetonaphthone follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses should be used when handling the compound. Storage recommendations typically include keeping the material in a cool, dry place away from strong oxidizing agents, reflecting general best practices for organic compounds of this nature.

Future research directions for 6'-Methoxy-2'-acetonaphthone are likely to focus on expanding its applications in green chemistry and sustainable material development. With the growing emphasis on environmentally friendly chemical processes, researchers are exploring catalytic methods for its synthesis and derivatization. Additionally, the compound's potential in energy storage applications is an emerging area of interest, aligning with global trends in renewable energy technologies.

For researchers and industry professionals seeking high-purity 6'-Methoxy-2'-acetonaphthone, it's essential to source the material from reputable suppliers who provide comprehensive analytical data and certificates of analysis. The compound's quality can significantly impact research outcomes and process efficiency, making supplier selection a critical consideration. Many suppliers now offer custom synthesis services and bulk quantities to meet diverse application needs.

In conclusion, 6'-Methoxy-2'-acetonaphthone (CAS No. 3900-45-6) represents an important specialty chemical with growing significance in multiple scientific and industrial domains. Its unique structural features and versatile reactivity profile continue to attract research attention, particularly in pharmaceutical development and advanced material applications. As scientific understanding of methoxy-substituted naphthone derivatives deepens, we can anticipate new discoveries and applications emerging for this interesting compound in the coming years.